Cas no 1226454-80-3 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(4-fluorophenyl)sulfanylacetamide)
1226454-80-3 structure
Product Name:N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(4-fluorophenyl)sulfanylacetamide
CAS No:1226454-80-3
MF:C15H18FN3OS
MW:307.386325359344
CID:6559592
PubChem ID:49678045
Update Time:2024-01-13
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(4-fluorophenyl)sulfanylacetamide
- N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide
- AKOS024528373
- N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2-(4-fluorophenyl)sulfanylacetamide
- 1226454-80-3
- F5957-0129
- VU0528893-1
- N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-((4-fluorophenyl)thio)acetamide
-
- Inchi： 1S/C15H18FN3OS/c1-11-9-12(2)19(18-11)8-7-17-15(20)10-21-14-5-3-13(16)4-6-14/h3-6,9H,7-8,10H2,1-2H3,(H,17,20)
- InChI Key： IWWNVXKYUPYIKT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)F)CC(NCCN1C(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 307.115
- Monoisotopic Mass: 307.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.2A^2
- XLogP3: 2.6
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(4-fluorophenyl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5957-0129-2μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-5μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-10μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-20μmol |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-1mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-2mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-3mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-4mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-5mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5957-0129-10mg |
N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-2-[(4-fluorophenyl)sulfanyl]acetamide |
1226454-80-3 | 10mg |
$118.5 | 2023-09-09 |
N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2-(4-fluorophenyl)sulfanylacetamide Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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